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Compound of Interest

Compound Name: 1,2-Dipalmitoyl-sn-glycerol-d9

cat. No.: B3025886

Technical Guide: 1,2-Dipalmitoyl-sn-glycerol-d9

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 1,2-Dipalmitoyl-sn-glycerol-d9 was
identified. The following information is extrapolated from the safety data of the non-deuterated
analog, 1,2-Dipalmitoyl-sn-glycerol, and related compounds. It is generally assumed that
deuteration does not significantly alter the chemical hazards of a molecule; however, this guide
should be used for informational purposes, and a comprehensive risk assessment should be
conducted before handling.

Executive Summary

This technical guide provides a comprehensive overview of the safety, handling, and biological
significance of 1,2-Dipalmitoyl-sn-glycerol-d9. While specific toxicological data for the
deuterated form is not available, this document synthesizes information from its non-deuterated
counterpart to provide guidance on its properties, potential hazards, and experimental use. 1,2-
Dipalmitoyl-sn-glycerol is a key diacylglycerol (DAG) involved in cellular signaling, primarily as
an activator of Protein Kinase C (PKC).[1][2] This guide is intended for professionals in
research and drug development who may be working with this deuterated lipid.

Physical and Chemical Properties

The physical and chemical properties of 1,2-Dipalmitoyl-sn-glycerol are crucial for its proper
handling, storage, and use in experimental settings.
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Property Value
2S)-2-(hexadecanoyloxy)-3-hydroxypropyl
IUPAC Name [(2S)-2-( yloxy)-3-hydroxypropyl]
hexadecanoate[2][3]
1,2-DPG, DG(16:0/16:0/0:0), (S)-1,2-
Synonyms ) -
Dipalmitin[1][2][4]
CAS Number 30334-71-5 (for non-deuterated form)[1][2][4]

Molecular Formula

C35H59D90s (for d9 form)

Molecular Weight 577.97 g/mol (for d9 form)
Appearance White to off-white solid/powder[2][4]
Melting Point 66-69 °C[2]
Soluble in DMF (~20 mg/ml), DMSO (~5 mg/ml),
Solubility and Ethanol (~30 mg/ml). Slightly soluble in

PBS (pH 7.2) at ~0.25 mg/ml.[1][2]

Storage Temperature

-20°C[1][2]

Stability

Stable under recommended storage conditions.
Acyl migration to the 1,3-isomer can occur in
solution.[2][5]

Hazard Identification and Safety Precautions

Based on the data for structurally related lipids, 1,2-Dipalmitoyl-sn-glycerol-d9 should be

handled with care. The non-deuterated analog is not classified as hazardous under GHS, but

related phospholipids can cause irritation.

Potential Hazards

 Skin Irritation: May cause skin irritation.[6]

» Eye Irritation: May cause serious eye irritation.[6]

o Respiratory Irritation: May cause respiratory irritation if inhaled as a dust.[6]
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 Ingestion: While no specific data is available for the diacylglycerol, a related phosphocholine

is harmful if swallowed.[7]

Recommended Safety Precautions

Precautionary Statement

Description

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
pP271 Use only outdoors or in a well-ventilated area.
280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Experimental Protocols

Safe Handling and Storage Protocol

Adherence to proper handling and storage is critical for maintaining the integrity of 1,2-

Dipalmitoyl-sn-glycerol-d9 and ensuring laboratory safety.

e Preparation: Work in a clean, uncluttered, and well-ventilated area. Ensure all necessary

personal protective equipment (PPE) is readily available.

e Personal Protective Equipment: Wear appropriate PPE, including nitrile gloves, a lab coat,

and safety glasses.

e Dispensing:

o Allow the vial to warm to room temperature before opening to prevent moisture

condensation.[8]
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o For solid form, use a spatula for transfer. Avoid generating dust.
o For solutions, use a pipette or syringe.

» Solution Preparation:

o Add the desired volume of an appropriate anhydrous solvent (e.g., DMSO, ethanol) to the
vial.[8]

o Gentle warming or sonication can aid in dissolving the compound.[8]

o Cleaning: After handling, clean the work area with a suitable solvent (e.g., ethanol or
isopropanol), followed by soap and water.[9]

e Storage:
o Solid: Store at -20°C in a tightly sealed container, preferably under an inert atmosphere.[5]

o Solutions: Prepare fresh for each experiment. If storage is necessary, store at -20°C or
-80°C in a tightly sealed vial. Aliquoting into single-use vials is recommended to avoid
repeated freeze-thaw cycles.[5]

Waste Disposal

Dispose of 1,2-Dipalmitoyl-sn-glycerol-d9 and any contaminated materials in accordance
with local, state, and federal regulations. Contaminated materials should be collected in a
designated, sealed waste container for pickup by a licensed chemical waste vendor.[9]

Biological Role and Signaling Pathway

1,2-Dipalmitoyl-sn-glycerol is a crucial second messenger in signal transduction pathways.[2]
Its primary function is the activation of conventional and novel isoforms of Protein Kinase C
(PKC).[2]

PKC Activation Pathway
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Caption: PKC activation by 1,2-Dipalmitoyl-sn-glycerol.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for handling and preparing 1,2-
Dipalmitoyl-sn-glycerol-d9 for experimental use.
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Caption: Recommended workflow for handling the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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